Cas no 4333-37-3 (5-Isoxazolamine, N,N-dimethyl-3-phenyl-)

• Product Name: 5-Isoxazolamine, N,N-dimethyl-3-phenyl-
• CAS No: 4333-37-3
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 1515639
• PubChem ID: 12371369
• Update Time: 2025-04-21

5-Isoxazolamine, N,N-dimethyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolamine, N,N-dimethyl-3-phenyl-
• CHEMBL3276989
• 4333-37-3
• dimethyl-(3-phenyl-isoxazol-5-yl)-amine

• Inchi： 1S/C11H12N2O/c1-13(2)11-8-10(12-14-11)9-6-4-3-5-7-9/h3-8H,1-2H3
• InChI Key： VREYWUZREGFJHX-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2C=CC=CC=2)=N1)N(C)C

Computed Properties

• Exact Mass: 188.09506
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• PSA: 29.27